Cas no 1532058-58-4 (methyl 3-amino-3-cyclopropylpentanoate)

Methyl 3-amino-3-cyclopropylpentanoate is a cyclopropane-containing ester derivative with an amine functional group, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its unique structure, combining a cyclopropyl ring with an amino ester moiety, makes it valuable for constructing complex molecules, particularly in medicinal chemistry for probing steric and electronic effects. The compound's stability and reactivity allow for selective modifications, enabling applications in peptidomimetics and bioactive compound development. Its balanced lipophilicity and steric profile enhance its suitability for drug discovery, particularly in modulating pharmacokinetic properties. The ester group also facilitates further derivatization, supporting diverse synthetic pathways.
methyl 3-amino-3-cyclopropylpentanoate structure
1532058-58-4 structure
Product Name:methyl 3-amino-3-cyclopropylpentanoate
CAS No:1532058-58-4
MF:C9H17NO2
MW:171.23678278923
CID:5846131
PubChem ID:79848916
Update Time:2025-05-20

methyl 3-amino-3-cyclopropylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanepropanoic acid, β-amino-β-ethyl-, methyl ester
    • methyl 3-amino-3-cyclopropylpentanoate
    • EN300-1286222
    • 1532058-58-4
    • CS-0295828
    • AKOS018407713
    • Inchi: 1S/C9H17NO2/c1-3-9(10,7-4-5-7)6-8(11)12-2/h7H,3-6,10H2,1-2H3
    • InChI Key: DTWGYWUUTYHPTI-UHFFFAOYSA-N
    • SMILES: C1(C(N)(CC)CC(OC)=O)CC1

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.072±0.06 g/cm3(Predicted)
  • Boiling Point: 240.6±23.0 °C(Predicted)
  • pka: 9.01±0.25(Predicted)

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Additional information on methyl 3-amino-3-cyclopropylpentanoate

Comprehensive Guide to Methyl 3-amino-3-cyclopropylpentanoate (CAS No. 1532058-58-4): Properties, Applications, and Market Insights

Methyl 3-amino-3-cyclopropylpentanoate (CAS No. 1532058-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a cyclopropyl group and an amino functionality, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The chemical structure of methyl 3-amino-3-cyclopropylpentanoate includes a cyclopropyl ring, which is known to enhance metabolic stability and bioavailability in drug candidates. Researchers often explore this compound for its potential in creating small-molecule inhibitors and enzyme modulators. Given the rising demand for precision medicine, 1532058-58-4 has become a focal point in medicinal chemistry, especially in the design of central nervous system (CNS) drugs.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of methyl 3-amino-3-cyclopropylpentanoate?" The answer lies in its versatility as a building block. It is commonly employed in peptide coupling reactions, asymmetric synthesis, and the preparation of heterocyclic compounds. Additionally, its ester group allows for further functionalization, making it a preferred choice for combinatorial chemistry and high-throughput screening.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward cyclopropane-containing compounds, driven by their ability to improve drug potency and selectivity. Methyl 3-amino-3-cyclopropylpentanoate aligns with this trend, as evidenced by its inclusion in numerous patent applications for neuroprotective agents and anti-inflammatory drugs. This compound's role in addressing unmet medical needs, such as neurodegenerative diseases and chronic pain management, further underscores its importance.

From a market perspective, the demand for 1532058-58-4 is expected to grow, particularly in regions with robust pharmaceutical R&D activities, such as North America, Europe, and Asia-Pacific. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly offering this compound to support drug development pipelines. Furthermore, advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for producing methyl 3-amino-3-cyclopropylpentanoate, aligning with global sustainability goals.

Another hot topic in the scientific community is the use of AI-driven drug discovery to identify novel applications for existing compounds. Methyl 3-amino-3-cyclopropylpentanoate has been flagged in several machine learning models as a promising candidate for repurposing in rare disease therapeutics. This intersection of computational chemistry and traditional synthetic methods highlights the compound's potential in next-generation drug development.

For researchers and industry professionals seeking reliable sources of methyl 3-amino-3-cyclopropylpentanoate, it is crucial to partner with reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the purity and identity of this compound, ensuring its suitability for high-stakes applications.

In summary, methyl 3-amino-3-cyclopropylpentanoate (CAS No. 1532058-58-4) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, combined with the growing emphasis on targeted therapies and sustainable synthesis, position it as a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and development.

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